ethyl 4-{[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]oxy}benzoate
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Overview
Description
Ethyl 4-{[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]oxy}benzoate is a useful research compound. Its molecular formula is C16H21N5O3 and its molecular weight is 331.37 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 331.16443955 g/mol and the complexity rating of the compound is 383. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Conformational Analysis
Ethylene-bridged bis(hydroxylamino-1,3,5-triazine) compounds, serving as tetradentate ligands, were synthesized from 2,4,6-trichloro-1,3,5-triazine. The study highlighted the distinctive electronic structure and rotation restrictions around the C(Ar)-N bonds, evident from their resonative contributors. A dinuclear complex featuring these ligands was synthesized, showcasing increased ligand lability and diminished cytotoxicity toward colon and ovarian cells, highlighting the potential for biomedical applications (Hermon & Tshuva, 2008).
Polymerization and Dental Adhesives
Ethyl-4-(dimethylamino) benzoate was investigated as an initiator for the spontaneous polymerization of an aqueous acidic dental adhesive system. The study found that various bases could activate the polymerization process, with the pH and buffer capacity significantly affecting the degree of conversion. This research underscores the compound's relevance in developing advanced dental materials (Bai et al., 2013).
Fluorescent Probing for Carbon Dioxide Detection
Novel fluorescent probes with aggregation-enhanced emission features were designed for the quantitative detection of low levels of carbon dioxide. These probes showed selective, fast, and iterative responses to CO2, indicating their potential utility in real-time and quantitative CO2 detection for biological and medical applications (Wang et al., 2015).
Crystal Engineering and Supramolecular Assemblies
The synthesis of supramolecular assemblies involving 1,2,4,5-benzenetetracarboxylic acid and aza donor molecules demonstrated two classes of assemblies: host-guest systems and assemblies with infinite molecular tapes. This research contributes to the field of crystal engineering and the design of advanced materials with specific structural and functional properties (Arora & Pedireddi, 2003).
Synthesis of Fluorescent Dyes with Large Stokes Shifts
A study on the synthesis of derivatives of 2-(hydroxytolyl)-4,6-dimethylamino-1,3,5-triazines resulted in new dyes exhibiting a pronounced green fluorescence due to an intramolecular proton transfer. These dyes, with their large Stokes shifts, have potential applications in imaging and sensing technologies (Rihn et al., 2012).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
ethyl 4-[[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]oxy]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21N5O3/c1-6-23-13(22)11-7-9-12(10-8-11)24-16-18-14(20(2)3)17-15(19-16)21(4)5/h7-10H,6H2,1-5H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IDGIYNDIHUBTFO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=C(C=C1)OC2=NC(=NC(=N2)N(C)C)N(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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